5-Bromo-3-chloropicolinaldehyde

• IUPAC Name: 5-bromo-3-chloropyridine-2-carbaldehyde
• InChI: InChI=1S/C6H3BrClNO/c7-4-1-5(8)6(3-10)9-2-4/h1-3H
• InChI Key: VDAHJBCDOAWAQA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C=O)Br
• Molecular Formula: C6H3BrClNO
• DSSTOX Substance ID: DTXSID70660574
• Molecular Weight: 220.45 g/mol
• CAS No.: 885168-04-7

Description

“5-Bromo-3-chloropicolinaldehyde” is a chemical compound with the CAS Number: 885168-04-7. It has a molecular weight of 220.45. The IUPAC name for this compound is 5-bromo-3-chloro-2-pyridinecarbaldehyde.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H3BrClNO/c7-4-1-5(8)6(3-10)9-2-4/h1-3H. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

“this compound” is a solid or semi-solid or liquid or lump. It should be stored in an inert atmosphere at 2-8°C. .

Scientific Research Applications

Applications in Organic and Coordination Chemistry

One application involves the one-pot halomethylation of 5-substituted salicylaldehydes , providing a convenient method to attach functional arms to salicylaldehydes for further applications in organic and coordination chemistry. This approach facilitates the synthesis of heteroditopic ligands as receptors for metal salts, showcasing the compound's utility in creating complex molecules for binding metal ions (Wang et al., 2006).

Catalytic Applications

Another research domain is the amination of polyhalopyridines catalyzed by palladium complexes , where 5-bromo-2-chloropyridine serves as a substrate to produce amino derivatives with high yields and excellent chemoselectivity. This process exemplifies the compound's role in facilitating selective functionalization, which is crucial for synthesizing biologically active molecules or materials with specific properties (Ji et al., 2003).

Enzyme Immobilization and Crosslinking

The compound is also relevant in the context of enzyme immobilization and crosslinking , where it could potentially be used as a crosslinker due to its reactive halogen atoms. Crosslinking enhances enzyme stability and prevents subunit dissociation, which is crucial for biocatalysis applications. Although not directly related to 5-Bromo-3-chloropicolinaldehyde, glutaraldehyde's role in biocatalysts design hints at the potential use of similar halogenated compounds in creating more stable enzyme systems (Barbosa et al., 2014).

Antibacterial Activity

Furthermore, derivatives of halogenated picolinaldehydes, such as 5-bromonicotinic acid [1-(4-chlorophenyl)methylidene]hydrazide , have been synthesized and characterized for their antibacterial activities. These compounds showcase the potential of this compound and its derivatives in developing new antibacterial agents, indicating its importance in medicinal chemistry (Li, 2009).

Synthesis of Complex Molecules

Lastly, the synthesis of complex molecules, such as unsymmetric bishydrazone derivatives , demonstrates the compound's utility in creating molecules with potential applications in molecular docking and theoretical chemistry studies. These derivatives exhibit unique electronic and structural properties, underscoring the broad utility of this compound in synthesizing functionally diverse molecules (Kaya et al., 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.